Cas no 1804105-08-5 (5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid
• CAS No: 1804105-08-5
• MF: C₁₂H₁₄BrClO₃
• MW: 321.594762325287
• CID: 4941752
• Update Time: 2025-05-25

5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid

• Inchi： 1S/C12H14BrClO3/c13-5-1-2-8-3-4-9(7-14)10(6-8)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
• InChI Key： QAWFXKVDGONYRO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(CCl)=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Additional information on 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid

Introduction to 5-(3-Bromopropyl)-2-(chloromethyl)mandelic Acid (CAS No. 1804105-08-5)

5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1804105-08-5, features a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both bromopropyl and chloromethyl functional groups provides a versatile platform for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The molecular structure of 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid consists of a mandelic acid backbone, which is a derivative of benzaldehyde and is commonly used in the synthesis of pharmaceuticals and fragrances. The introduction of bromine and chlorine substituents at strategic positions on the molecule enhances its reactivity, making it an attractive candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including biaryl compounds that are prevalent in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel methodologies for the synthesis of complex molecules using readily available starting materials. The compound 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid has emerged as a key building block in this context. Its dual functionality allows for the efficient construction of intricate molecular architectures, which are essential for creating drugs with improved pharmacological profiles. For instance, researchers have leveraged its reactivity to develop new analogs of existing drugs, aiming to enhance their efficacy and reduce side effects.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research involves the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromomethyl group on the molecule can be readily converted into other functional groups through nucleophilic substitution reactions, allowing for the precise modification of the inhibitor's structure. This flexibility has enabled the design of highly specific kinase inhibitors that can modulate disease-related signaling pathways with high affinity.

Another emerging application of 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid is in the field of drug delivery systems. Researchers have explored its use as a precursor for designing prodrugs that can enhance the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into drug delivery matrices, scientists aim to improve the pharmacokinetic properties of drugs, ensuring they reach their intended site of action more efficiently. This approach has shown promise in preclinical studies, particularly for drugs that require controlled release or targeted action.

The synthetic utility of this compound has also been extended to the development of chiral auxiliaries and ligands used in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. By employing 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid as a building block, chemists can construct chiral centers with high enantiomeric purity, which is crucial for developing enantiomerically pure drugs with optimal therapeutic effects.

In conclusion, 5-(3-Bromopropyl)-2-(chloromethyl)mandelic acid (CAS No. 1804105-08-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents across various disease areas. As research continues to evolve, this compound is expected to play an even more pivotal role in the discovery and development of next-generation drugs.